N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• IUPAC Name: N,N-diethyl-2-(3-formyl-2-methylindol-1-yl)acetamide
• InChI: InChI=1S/C16H20N2O2/c1-4-17(5-2)16(20)10-18-12(3)14(11-19)13-8-6-7-9-15(13)18/h6-9,11H,4-5,10H2,1-3H3
• InChI Key: GPVKGJPWAXSITP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=C(C2=CC=CC=C21)C=O)C
• Molecular Formula: C16H20N2O2
• DSSTOX Substance ID: DTXSID20355483
• Molecular Weight: 272.34 g/mol
• CAS RN: 436087-08-0

Description

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, commonly known as DEFMIA, is a synthetic compound consisting of an indole ring, a formyl group, and an acetamide group. It has been studied extensively in scientific research due to its unique structure and potential applications. DEFMIA has been found to have a wide range of biochemical and physiological effects, and has been used in laboratory experiments for a variety of purposes.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Research has extensively reviewed the biological effects of acetamide and its derivatives, highlighting their commercial importance and the considerable addition to our knowledge regarding the biological consequences of exposure. The review by Kennedy (2001) in Critical Reviews in Toxicology delves into the toxicology of acetamide and its mono and dimethyl derivatives, providing insights into their varied biological responses which can both qualitatively and quantitatively differ among these chemicals. The study emphasizes the expanded information on environmental toxicology over the last 14 years, which was not covered in earlier reviews (Kennedy, 2001).

Pharmacokinetic and Safety Profiles

Another facet of scientific research involving acetamide derivatives is understanding their pharmacokinetics and safety profiles. A review on the insect repellent N,N-diethyl-3-methylbenzamide (deet) by Qiu et al. (1998) provides a comprehensive overview of its effectiveness, formulation, and safety aspects. This review underscores the rapid and extensive skin penetration and biodistribution of deet, along with its metabolism and elimination profiles, highlighting the general safety for topical use when applied as recommended, despite occasional side effects (Qiu, Jun, & McCall, 1998).

Synthetic and Pharmacological Activities

The synthesis and pharmacological activities of acetamide derivatives are crucial areas of research, providing a foundation for the development of new therapeutic agents. The work by Al-Ostoot et al. (2021) in the Journal of the Iranian Chemical Society reviews the chemical diversity of phenoxy acetamide and its derivatives (including Chalcone, Indole, and Quinoline), focusing on their pharmacologically interesting compounds. This review highlights the potential for chemists to design new derivatives of phenoxy acetamide with improved safety and efficacy for enhancing life quality (Al-Ostoot, Zabiulla, Salah, & Khanum, 2021).